Cas no 119817-54-8 ((S)-2-Amino-4-oxo-4-phenylbutanoic acid)

(S)-2-Amino-4-oxo-4-phenylbutanoic acid structure
119817-54-8 structure
Product Name:(S)-2-Amino-4-oxo-4-phenylbutanoic acid
CAS No:119817-54-8
MF:C10H11NO3
MW:193.199242830276
CID:140505
Update Time:2023-08-02

(S)-2-Amino-4-oxo-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, a-amino-g-oxo-, (aS)-
    • Benzenebutanoicacid, a-amino-g-oxo-, (S)-
    • FCE 28468
    • 3-BENZOYL-L-ALANINE
    • (S)-2-AMINO-4-OXO-4-PHENYLBUTANOIC ACID
    • ss-Benzoylalanin
    • (S)-2-Amino-4-oxo-4-phenylbutanoic acid
    • Inchi: 1S/C10H11NO3/c11-8(10(13)14)6-9(12)7-4-2-1-3-5-7/h1-5,8H,6,11H2,(H,13,14)/t8-/m0/s1
    • InChI Key: QXRCVKLRAOSZCP-QMMMGPOBSA-N
    • SMILES: O=C(C1C=CC=CC=1)C[C@@H](C(=O)O)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 221
  • XLogP3: -2
  • Topological Polar Surface Area: 80.4

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